5-Cyclopropoxy-6-formylpicolinonitrile

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-formylpyridine-2-carbonitrile
• InChI: InChI=1S/C10H8N2O2/c11-5-7-1-4-10(9(6-13)12-7)14-8-2-3-8/h1,4,6,8H,2-3H2
• InChI Key: WCJMKSYHEUKBBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C#N)C=O

Description

5-Cyclopropoxy-6-formylpicolinonitrile (CAS: N/A; molecular formula: C₁₁H₉N₂O₂) is a substituted picolinonitrile derivative characterized by a cyclopropoxy group at the 5-position and a formyl group at the 6-position of the pyridine ring. This compound is of interest in medicinal chemistry and agrochemical research due to its unique electronic and steric properties. The cyclopropoxy moiety introduces significant ring strain and lipophilicity, while the formyl group serves as a reactive handle for further derivatization, such as condensation reactions to form hydrazones or imines .

Preparation Methods

The synthesis of 5-Cyclopropoxy-6-formylpicolinonitrile involves several steps, typically starting with the preparation of the picolinonitrile core. One common synthetic route includes the following steps:

Formation of the picolinonitrile core: This can be achieved through the reaction of a suitable pyridine derivative with a nitrile source under specific conditions.

Introduction of the cyclopropoxy group: This step involves the reaction of the picolinonitrile core with a cyclopropylating agent, such as cyclopropyl bromide, in the presence of a base.

Chemical Reactions Analysis

5-Cyclopropoxy-6-formylpicolinonitrile can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The nitrile group can participate in nucleophilic substitution reactions, where it can be converted to other functional groups such as amides or amines using appropriate reagents.

Common reagents and conditions used in these reactions include strong acids or bases, oxidizing or reducing agents, and specific solvents to facilitate the reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-Cyclopropoxy-6-formylpicolinonitrile has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: Researchers use this compound to study its interactions with biological molecules and its potential effects on biological systems.

Medicine: Although not used directly in medicine, it serves as a valuable tool in drug discovery and development, helping researchers understand the behavior of similar compounds and their potential therapeutic effects.

Industry: In industrial research, it is used to develop new materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-formylpicolinonitrile is not well-documented, as it is primarily used for research purposes. its effects are likely mediated through interactions with specific molecular targets and pathways. The presence of the formyl and nitrile groups suggests that it may interact with enzymes or receptors involved in oxidation-reduction reactions or nucleophilic substitution processes .

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group in the target compound significantly increases lipophilicity compared to methoxy or amino/nitro analogues, impacting membrane permeability in biological systems.
• The formyl group at position 6 offers distinct reactivity over the amino group in 6-amino-5-nitropicolinonitrile, enabling nucleophilic additions absent in the latter .